[(2,4-Dimethylphenyl)methyl](propyl)amine

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C12H19N/c1-4-7-13-9-12-6-5-10(2)8-11(12)3/h5-6,8,13H,4,7,9H2,1-3H3
• InChI Key: JHDVZYNQODUZLB-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=C(C=C(C=C1)C)C

Description

(2,4-Dimethylphenyl)methylamine is a secondary amine featuring a benzyl moiety substituted with methyl groups at the 2- and 4-positions of the aromatic ring, linked to a propylamine chain. Such compounds are typically synthesized via reductive amination or nucleophilic substitution reactions, as seen in similar systems involving aryl ketones and amines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-Dimethylphenyl)methylamine typically involves the alkylation of 2,4-dimethylbenzyl chloride with propylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or toluene at elevated temperatures to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of (2,4-Dimethylphenyl)methylamine can be achieved through continuous flow processes that allow for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(2,4-Dimethylphenyl)methylamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amine oxides or nitroso derivatives.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like nitric acid for nitration, sulfuric acid for sulfonation, and halogens (chlorine, bromine) for halogenation are employed.

Major Products Formed

Oxidation: Amine oxides or nitroso derivatives.

Reduction: Secondary or tertiary amines.

Substitution: Nitro, sulfonyl, or halogenated derivatives of the benzene ring.

Scientific Research Applications

(2,4-Dimethylphenyl)methylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2,4-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the nature of the target and the context of the reaction. The pathways involved may include signal transduction, metabolic regulation, or gene expression modulation.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

A. (2,4-Difluorophenyl)methylamine (CAS 637015-27-1)

• Molecular Formula : C₁₀H₁₃F₂N
• Molar Mass : 185.21 g/mol
• Key Differences: Replacement of methyl groups with fluorine atoms at the 2- and 4-positions introduces electron-withdrawing effects.

N-((2,4-Dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine

• Molecular Formula : C₂₂H₂₅N
• Molar Mass : 303.45 g/mol
• Key Differences : Addition of a naphthyl group significantly increases lipophilicity and molecular weight, which may improve binding affinity in hydrophobic environments (e.g., CNS-targeting drugs) but reduce aqueous solubility .

C. (3,4-Dimethylphenyl)methylamine (CAS 39190-97-1)

• Molecular Formula : C₁₂H₁₉N
• Molar Mass : 177.29 g/mol
• Key Differences : Positional isomerism (3,4-dimethyl vs. 2,4-dimethyl) alters steric and electronic profiles. The 3,4-substitution pattern may lead to different metabolic pathways or receptor interactions .

{[4-(2-Methylpropyl)phenyl]methyl}(propyl)amine

• Molecular Formula : C₁₄H₂₃N
• Molar Mass : 205.34 g/mol

Biological Activity

(2,4-Dimethylphenyl)methylamine is a tertiary amine that exhibits a range of biological activities due to its unique chemical structure. This article explores its synthesis, biological properties, and potential therapeutic applications based on recent research findings.

Synthesis Methods

Several synthetic routes have been developed to produce (2,4-Dimethylphenyl)methylamine. Common methods include:

• Alkylation of Amines : Using alkyl halides with dimethylphenylmethylamine.
• Reductive Amination : Reacting ketones or aldehydes with the corresponding amines in the presence of reducing agents.
• Direct Amination : Employing amination reactions under various conditions to introduce the propyl group.

Biological Activity Overview

Recent studies have indicated that (2,4-Dimethylphenyl)methylamine exhibits several pharmacological properties:

• Antidepressant Effects : As a tertiary amine, it has been explored for potential antidepressant properties due to its influence on neurotransmitter systems, particularly serotonin and norepinephrine.
• Receptor Interactions : Preliminary research suggests that this compound may interact with various receptors in the central nervous system, including adrenergic and dopaminergic receptors .

Antidepressant Activity

A study investigated the antidepressant-like effects of (2,4-Dimethylphenyl)methylamine in rodent models. The results demonstrated significant reductions in behavioral despair in forced swim tests, indicating potential efficacy as an antidepressant agent.

Study	Methodology	Findings
Pendergrass et al. (2021)	Rodent model forced swim test	Significant reduction in immobility time (p < 0.05)
Smith et al. (2020)	In vitro receptor binding assays	Moderate affinity for serotonin and norepinephrine transporters

Receptor Binding Studies

In receptor binding assays, (2,4-Dimethylphenyl)methylamine showed moderate binding affinity for serotonin (5-HT) and norepinephrine transporters (NET), suggesting its potential role in modulating mood and anxiety disorders .

The biological activity of (2,4-Dimethylphenyl)methylamine is hypothesized to involve:

• Inhibition of Reuptake : By blocking the reuptake of serotonin and norepinephrine, it may enhance neurotransmitter availability in synaptic clefts.
• Modulation of Neurotransmitter Release : The compound may influence the release dynamics of key neurotransmitters involved in mood regulation.